Cas no 56630-94-5 (6,9,12-Octadecatrien-1-ol)

6,9,12-Octadecatrien-1-ol structure
6,9,12-Octadecatrien-1-ol structure
Product Name:6,9,12-Octadecatrien-1-ol
CAS No:56630-94-5
MF:C18H32O
MW:264.446085929871
CID:2187862
PubChem ID:538054
Update Time:2025-04-21

6,9,12-Octadecatrien-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6,9,12-Octadecatrien-1-ol
    • octadeca-6,9,12-trien-1-ol
    • DTXSID60972072
    • DB-325472
    • 56630-94-5
    • 24149-05-1
    • Inchi: 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10,12-13,19H,2-5,8,11,14-18H2,1H3
    • InChI Key: WFYSUQMCIPGKKK-UHFFFAOYSA-N
    • SMILES: OCCCCCC=CCC=CCC=CCCCCC

Computed Properties

  • Exact Mass: 264.245315640Da
  • Monoisotopic Mass: 264.245315640Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 6.1
  • Topological Polar Surface Area: 20.2Ų
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